Cas no 85954-11-6 (4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl)

• Product Name: 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl
• CAS No: 85954-11-6
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• MDL: MFCD01940856
• CID: 60928
• Update Time: 2025-06-11

4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl
• Tetramethylbiphenyl diglycidyl ether
• 4,4'-Bis(glycidyloxy)-3,3',5,5'-tetramethylbiphenyl
• 3,3',5,5'-Tetramethyl-4,4'-diphenol diglycidyl ether
• 2,2'-{[3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diyl]bis(oxymethylene)}bisoxirane
• 2-[[4-[3,5-dimethyl-4-(oxiran-2-ylmethoxy)phenyl]-2,6-dimethylphenoxy]methyl]oxirane
• 2,2'-{[3,3'5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diyl]bi
• 2,2′-[(3,3′,5,5′-Tetramethyl[1,1′-biphenyl]-4,4′-diyl)bis(oxymethylene)]bis[oxirane] (ACI)
• 3,3′,5,5′-Tetramethyl-4,4′-biphenol diglycidyl ether
• 3,3′,5,5′-Tetramethyl-4,4′-dihydroxybiphenyl diglycidyl ether
• 3,3′,5,5′-Tetramethyl-4,4′-diphenol diglycidyl ether
• 3,3′,5,5′-Tetramethyl-4,4′-glycidoxybiphenyl
• 3,3′,5,5′-Tetramethylbiphenol diglycidyl ether
• 3,3′,5,5′-Tetramethylbiphenyl 4,4′-diglycidyl ether
• 3,3′,5,5′-Tetramethylbiphenyl diglycidyl ether
• 4,4′-Bis(2,3-epoxypropoxy)-3,3′,5,5′-tetramethylbiphenyl
• 4,4′-Bis(glycidoxy)-3,3′,5,5′-tetramethylbiphenyl
• 4,4′-Bis(glycidyloxy)-3,3′,5,5′-tetramethyl-1,1′-biphenyl
• 4,4′-Bis(glycidyloxy)-3,3′,5,5′-tetramethylbiphenyl
• 4,4′-Dihydroxy-3,3′,5,5′-tetramethylbiphenyl diglycidyl ether
• YX 4000HK monomer

• MDL： MFCD01940856
• Inchi： 1S/C22H26O4/c1-13-5-17(6-14(2)21(13)25-11-19-9-23-19)18-7-15(3)22(16(4)8-18)26-12-20-10-24-20/h5-8,19-20H,9-12H2,1-4H3
• InChI Key： HRSLYNJTMYIRHM-UHFFFAOYSA-N
• SMILES： O(CC1CO1)C1C(C)=CC(C2C=C(C)C(OCC3CO3)=C(C)C=2)=CC=1C

Computed Properties

• Exact Mass: 354.18300

Experimental Properties

• Density: 1.149
• Melting Point: 105 ºC
• Boiling Point: 473 ºC
• Flash Point: 132 ºC
• PSA: 43.52000
• LogP: 4.14240

4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl Security Information

• Hazard Category Code： 68
• Safety Instruction： S22; S36; S37
• Hazardous Material Identification：
• Risk Phrases：R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl

4,4'-Bis(2,3-Epoxypropoxy)-3,3',5,5'-Tetramethylbiphenyl: A Comprehensive Overview

The compound with CAS No 85954-11-6, commonly referred to as 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl, is a highly specialized organic compound with significant applications in various industrial and scientific domains. This compound is characterized by its unique chemical structure, which includes a biphenyl backbone substituted with epoxy groups and methyl groups at specific positions. The biphenyl system provides a rigid and planar structure, while the epoxy groups introduce reactivity and functionality.

Recent advancements in materials science have highlighted the potential of 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl as a precursor for high-performance polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form thermosetting resins with exceptional mechanical and thermal properties. These resins are being explored for use in aerospace applications due to their ability to withstand extreme temperatures and environmental stressors.

In addition to its role in polymer synthesis, this compound has also gained attention in the field of biotechnology. Studies have shown that the epoxide functionality of 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl can be utilized in controlled drug delivery systems. By modifying the epoxy groups with bioactive molecules, scientists are developing targeted therapies that can release drugs at specific sites within the body. This application underscores the versatility of this compound in bridging the gap between materials science and medicine.

The synthesis of 4,4'-Bis(2,3-epoxypropoxy)-3,3',5,5'-tetramethylbiphenyl involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the epoxidation of a diene followed by nucleophilic substitution reactions to introduce the methyl groups at the desired positions on the biphenyl ring. Recent breakthroughs in catalytic methods have significantly improved the yield and purity of this compound.

From an environmental perspective, researchers are investigating the biodegradation pathways of 4,4'-Bis(2